trans-1-(Tert-butoxycarbonyl)-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
trans-1-(Tert-butoxycarbonyl)-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
851484-56-5
VCID:
VC0051594
InChI:
InChI=1S/C16H20ClNO4/c1-16(2,3)22-15(21)18-8-12(13(9-18)14(19)20)10-4-6-11(17)7-5-10/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13+/m0/s1
SMILES:
CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC=C(C=C2)Cl
Molecular Formula:
C16H20ClNO4
Molecular Weight:
325.79 g/mol
trans-1-(Tert-butoxycarbonyl)-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
CAS No.: 851484-56-5
Reference Standards
VCID: VC0051594
Molecular Formula: C16H20ClNO4
Molecular Weight: 325.79 g/mol
CAS No. | 851484-56-5 |
---|---|
Product Name | trans-1-(Tert-butoxycarbonyl)-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
Molecular Formula | C16H20ClNO4 |
Molecular Weight | 325.79 g/mol |
IUPAC Name | (3S,4R)-4-(4-chlorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid |
Standard InChI | InChI=1S/C16H20ClNO4/c1-16(2,3)22-15(21)18-8-12(13(9-18)14(19)20)10-4-6-11(17)7-5-10/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13+/m0/s1 |
Standard InChIKey | NSBYJYHHDUOADW-QWHCGFSZSA-N |
Isomeric SMILES | CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)C(=O)O)C2=CC=C(C=C2)Cl |
SMILES | CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC=C(C=C2)Cl |
Canonical SMILES | CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC=C(C=C2)Cl |
Synonyms | (3S,4R)-4-(4-chlorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic Acid; tert-Butyl (3S,4R)-3-carboxy-4-(4-chlorophenyl)pyrrolidine-1-carboxylate |
PubChem Compound | 2762112 |
Last Modified | Nov 11 2021 |
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